BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling YM17E: A Compound Shrouded in
Obscurity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YMI7E

Cat. No.: B1663843

Despite a definitive chemical identity, the functional and biological characteristics of the
compound designated as YM17E remain largely undocumented in publicly accessible scientific
literature. While its fundamental properties such as CAS number and molecular weight are
established, a comprehensive understanding of its mechanism of action, associated signaling
pathways, and experimental applications is conspicuously absent.

This technical overview serves to consolidate the known information for YM17E and highlight
the current knowledge gap for researchers, scientists, and drug development professionals.

Core Compound Identification

A crucial first step in the characterization of any chemical entity is the establishment of its
unique identifiers and fundamental physicochemical properties. For YM17E, the following data
points have been confirmed:

Parameter Value
CAS Number 148991-18-8
Molecular Weight 441.4 g/mol

This information provides a solid foundation for the unambiguous identification of YM17E in
experimental and regulatory contexts. However, beyond these basic descriptors, the scientific
narrative comes to an abrupt halt.
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The Search for a Mechanism of Action and
Biological Role

Extensive searches of scientific databases and research publications for "YM17E" have failed
to yield specific information regarding its biological activity. Inquiries into its potential
mechanism of action, involvement in cellular signaling pathways, and data from experimental
protocols have not returned relevant results.

It is noteworthy that the "YM" prefix is common to a series of compounds developed by
Yamanouchi Pharmaceutical Co., Ltd. (now part of Astellas Pharma Inc.), each with distinct
biological targets. For instance, compounds such as YM-617, an al-adrenoceptor antagonist,
and YM905, a muscarinic M3-receptor antagonist, have been documented in scientific
literature. However, no such characterization is readily available for YM17E, suggesting it may
be a compound that was synthesized but not extensively studied, or that research pertaining to
it is not publicly disclosed.

Navigating the Information Void

The absence of detailed information on YM17E presents a significant challenge for
researchers. Without established knowledge of its biological target or effects, designing
experiments or considering it for drug development purposes is speculative at best.

For professionals seeking to work with or investigate YM17E, the following steps are
recommended:

 Verification of the Identifier: Double-check the compound identifier to ensure "YM17E" is
accurate and not a typographical error.

 Internal Data Review: If YM17E was sourced from a commercial or internal chemical library,
consult any accompanying documentation or internal databases for proprietary research
findings.

o Broad Experimental Screening: In the absence of a known target, initial investigation would
require broad-spectrum screening assays to elucidate its potential biological activities.
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Until further research is published, YM17E remains an enigmatic entity within the vast
landscape of chemical compounds. Its defined chemical structure, represented by its CAS
number and molecular weight, stands in stark contrast to the complete lack of information
regarding its biological function.

 To cite this document: BenchChem. [Unraveling YM17E: A Compound Shrouded in
Obscurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663843#ym17e-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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